Allyl Bromide (Stabilized with Propylene Oxide)

• CAS No.: 106-95-6
• Product Name: Allyl Bromide (Stabilized with Propylene Oxide)
• Molecular Formula: C3H5Br
• Molecular Weight: 120.98 g/mol
• IUPAC Name: 3-bromoprop-1-ene
• Standard InChI: InChI=1S/C3H5Br/c1-2-3-4/h2H,1,3H2
• Standard InChIKey: BHELZAPQIKSEDF-UHFFFAOYSA-N
• SMILES: C=CCBr
• Canonical SMILES: C=CCBr
• Boiling Point: 158 °F at 760 mm Hg (USCG, 1999); 70.1 °C; 71.3 °C at 760 mm Hg
• Colorform: Colorless to light yellow liquid
• Density: 1.4161 at 68 °F (USCG, 1999); 1.398 at 20 °C/4 °C
• Flash Point: 28 °F (USCG, 1999); 30 °F (-1 °C)
• Melting Point: -182 °F (USCG, 1999); -119.0 °C; -119 °C
• Physical Description: Allyl bromide appears as a clear colorless to light yellow liquid with an irritating unpleasant odor. Flash point 30°F. Irritates eyes, skin, and respiratory system. Toxic by skin absorption. Denser than water and slightly soluble in water.; Liquid
• Description: Allyl bromide appears as a clear colorless to light yellow liquid with an irritating unpleasant odor. Flash point 30°F. Irritates eyes, skin, and respiratory system. Toxic by skin absorption. Denser than water and slightly soluble in water.
• Solubility: 0.03 M; Miscible with alcohol, chloroform, ether, carbon disulfide, carbon tetrachloride; In water, 3,835 mg/L at 25 °C
• Synonyms: 3-Bromo-1-propene; 1-Bromo-2-propene; 2-Propenyl Bromide; 3-Bromo-1-propene; 3-Bromopropene; 3-Bromopropylene; Allyl Bromide; NSC 7596
• Vapor Density: 4.17 (Air = 1)
• Vapor Pressure: 140 mm Hg at 25 °C (est)
• PubChem Compound: 7841
• Last Modified: Nov 11 2021